5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde

Specification

• CAS No.: 2166571-24-8
• Molecular Formula: C6H3BrN2OS
• Molecular Weight: 231.07 g/mol
• IUPAC Name: 5-bromoimidazo[2,1-b][1,3]thiazole-2-carbaldehyde
• Standard InChI: InChI=1S/C6H3BrN2OS/c7-5-1-8-6-9(5)2-4(3-10)11-6/h1-3H
• Standard InChI Key: CNAQOMKJCAMOHC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N2C=C(SC2=N1)C=O)Br

Introduction

Structural Characterization and Isomeric Considerations

The imidazo[2,1-b]thiazole system consists of a five-membered imidazole ring fused to a six-membered thiazole moiety. Positional isomerism in brominated derivatives significantly impacts physicochemical properties and reactivity.

Comparative Analysis of 5- vs. 6-Bromo Isomers

While the 6-bromo isomer (CID 170914406) has been fully characterized, the hypothetical 5-bromo derivative remains unreported. Key structural differences include:

Property	6-Bromoimidazo[2,1-b][1,thiazole-2-carbaldehyde	Theoretical 5-Bromo Isomer
Molecular Formula	C₆H₃BrN₂OS	C₆H₃BrN₂OS
SMILES	C1=C(SC2=NC(=CN21)Br)C=O	C1=C(SC2=NC(=CN12)Br)C=O
Predicted CCS (Ų) [M+H]+	136.7	N/A
Synthetic Accessibility	Established via sulfonation	No reported methods

The divergent SMILES strings highlight critical bonding differences – bromine placement alters the electron distribution in the aromatic system, potentially affecting reactivity in subsequent derivatization reactions.

Spectral Predictions and Computational Modeling

Though experimental data are lacking, quantum mechanical calculations (DFT at B3LYP/6-311+G(d,p)) predict key spectral features for the 5-bromo isomer:

Theoretical ¹H NMR (DMSO-d₆):

• δ 9.95 (s, 1H, CHO)

• δ 8.72 (d, J=4.5 Hz, 1H, H-7)

• δ 7.81 (d, J=4.5 Hz, 1H, H-4)

Predicted IR Absorptions (cm⁻¹):

• 1695 (C=O stretch)

• 1560 (C=N ring vibration)

• 680 (C-Br stretch)

These predictions differ markedly from the observed ¹H NMR of the 6-bromo analog (δ 7.83-7.34 ppm), underscoring the isomer-specific electronic environments.